Cas no 1806844-94-9 (6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine)
6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine
-
- Inchi: 1S/C7H6BrClF2N2/c8-3-1-5(12)13-4(2-9)6(3)7(10)11/h1,7H,2H2,(H2,12,13)
- InChI Key: HPZDXLUCVPIERJ-UHFFFAOYSA-N
- SMILES: BrC1C=C(N)N=C(CCl)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 173
- XLogP3: 2.2
- Topological Polar Surface Area: 38.9
6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029069922-250mg |
6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine |
1806844-94-9 | 97% | 250mg |
$969.60 | 2022-03-31 | |
| Alichem | A029069922-500mg |
6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine |
1806844-94-9 | 97% | 500mg |
$1,630.00 | 2022-03-31 | |
| Alichem | A029069922-1g |
6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine |
1806844-94-9 | 97% | 1g |
$2,920.40 | 2022-03-31 |
6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine
Professional Introduction to 6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806844-94-9)
6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine, identified by its CAS number 1806844-94-9, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic molecule features a pyridine core substituted with multiple functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both amino and chloromethyl substituents, along with the unique difluoromethyl group, imparts distinct chemical properties that are highly valuable in medicinal chemistry.
The compound's structure is characterized by a bromine atom at the 4-position of the pyridine ring, which serves as a potential handle for further functionalization. This strategic placement allows for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups with high precision. The combination of these reactive sites makes 6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine an excellent building block for constructing complex molecular architectures.
In recent years, there has been growing interest in the development of novel pyridine derivatives as pharmacological agents. The difluoromethyl group, in particular, has gained attention due to its ability to enhance metabolic stability and binding affinity in drug candidates. Studies have demonstrated that compounds incorporating this moiety often exhibit improved pharmacokinetic profiles, making them attractive for therapeutic applications. The synthesis of 6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine aligns with this trend, offering a platform for exploring new drug molecules.
The amino and chloromethyl functionalities provide additional opportunities for chemical manipulation. The amino group can be acylated, alkylated, or used in condensation reactions to form amides or peptides, while the chloromethyl group can undergo nucleophilic substitution to introduce diverse side chains. These reactivities have been exploited in the design of inhibitors targeting various biological pathways. For instance, pyridine-based inhibitors of kinases and other enzymes have shown promise in preclinical studies due to their ability to modulate protein-protein interactions.
The bromine atom at the 4-position of the pyridine ring is another key feature that facilitates further derivatization. Transition-metal-catalyzed cross-coupling reactions are particularly useful in this context, allowing for the introduction of aryl or heteroaryl groups at this position. Such modifications can significantly alter the pharmacological properties of the resulting compounds, influencing their potency, selectivity, and solubility. The versatility of 6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine makes it a valuable asset in drug discovery pipelines.
Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For example, palladium-catalyzed Buchwald-Hartwig amination has enabled the efficient introduction of various aryl and heteroaryl groups at the brominated position. Similarly, copper-mediated Sonogashira coupling has been employed to incorporate alkynyl moieties, expanding the range of possible derivatives. These techniques have been applied to generate libraries of pyridine-based compounds for high-throughput screening, accelerating the identification of lead candidates.
The incorporation of fluorinated substituents into drug candidates has been extensively studied due to their impact on molecular properties such as lipophilicity and metabolic stability. The difluoromethyl group is particularly noteworthy because it can mimic a methyl group while enhancing binding affinity through steric and electronic effects. This feature has been leveraged in the development of antiviral and anticancer agents, where fluorinated pyridines have demonstrated remarkable efficacy.
The synthesis of 6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce bromine and chlorine atoms at specific positions on the pyridine ring, followed by functionalization using appropriate reagents such as chloroacetaldehyde for the chloromethyl group and difluoroacetyl chloride for the difluoromethyl moiety. The final step often involves protecting group strategies to ensure regioselective modifications during subsequent synthetic steps.
In conclusion, 6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine (CAS No. 1806844-94-9) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivities make it an invaluable intermediate for constructing novel bioactive molecules. The growing body of research on fluorinated pyridines and other heterocyclic derivatives continues to highlight the importance of this compound in drug discovery efforts.
1806844-94-9 (6-Amino-4-bromo-2-(chloromethyl)-3-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)